7-methyldeoxycholic acid
7-methyldeoxycholic acid
Brand Name:
Vulcanchem
CAS No.:
109582-23-2
VCID:
VC0010058
InChI:
InChI=1S/C25H42O4/c1-14(5-8-22(28)29)18-6-7-19-23-15(2)11-16-12-17(26)9-10-24(16,3)20(23)13-21(27)25(18,19)4/h14-21,23,26-27H,5-13H2,1-4H3,(H,28,29)/t14-,15?,16-,17-,18?,19+,20+,21+,23+,24+,25-/m1/s1
SMILES:
CC1CC2CC(CCC2(C3C1C4CCC(C4(C(C3)O)C)C(C)CCC(=O)O)C)O
Molecular Formula:
C25H42O4
Molecular Weight:
406.6 g/mol
7-methyldeoxycholic acid
CAS No.: 109582-23-2
Main Products
VCID: VC0010058
Molecular Formula: C25H42O4
Molecular Weight: 406.6 g/mol
| CAS No. | 109582-23-2 |
|---|---|
| Product Name | 7-methyldeoxycholic acid |
| Molecular Formula | C25H42O4 |
| Molecular Weight | 406.6 g/mol |
| IUPAC Name | (4R)-4-[(3R,5R,8R,9S,10S,12S,13R,14S)-3,12-dihydroxy-7,10,13-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C25H42O4/c1-14(5-8-22(28)29)18-6-7-19-23-15(2)11-16-12-17(26)9-10-24(16,3)20(23)13-21(27)25(18,19)4/h14-21,23,26-27H,5-13H2,1-4H3,(H,28,29)/t14-,15?,16-,17-,18?,19+,20+,21+,23+,24+,25-/m1/s1 |
| Standard InChIKey | UTDFMMXQANBWNX-CWUPUNKTSA-N |
| Isomeric SMILES | CC1C[C@@H]2C[C@@H](CC[C@@]2([C@@H]3[C@@H]1[C@@H]4CCC([C@]4([C@H](C3)O)C)[C@H](C)CCC(=O)O)C)O |
| SMILES | CC1CC2CC(CCC2(C3C1C4CCC(C4(C(C3)O)C)C(C)CCC(=O)O)C)O |
| Canonical SMILES | CC1CC2CC(CCC2(C3C1C4CCC(C4(C(C3)O)C)C(C)CCC(=O)O)C)O |
| Synonyms | 3 alpha, 12 alpha-dihydroxy-7-xi-methyl-5 beta-cholanoic acid 7-Me-DCA 7-methyldeoxycholic acid |
| PubChem Compound | 176130 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume